![molecular formula C18H23NO4 B2895475 2-Phenylmethoxycarbonyl-2-azaspiro[4.5]decane-3-carboxylic acid CAS No. 2287261-06-5](/img/structure/B2895475.png)
2-Phenylmethoxycarbonyl-2-azaspiro[4.5]decane-3-carboxylic acid
Overview
Description
“2-Phenylmethoxycarbonyl-2-azaspiro[4.5]decane-3-carboxylic acid” is a chemical compound. It shares a similar structure with 2-azaspiro[4.5]decane-3-carboxylic acid hydrochloride, which has a molecular weight of 219.71 .
Synthesis Analysis
The synthesis of compounds with a similar structure, such as halichlorine and pinnaic acid, has been a research focus in recent years . These compounds bear a 6-azaspiro[4.5]decane skeleton . Many groups have reported their outstanding synthesis methods, especially the asymmetric synthesis strategies .Molecular Structure Analysis
The molecular structure of 2-azaspiro[4.5]decane-3-carboxylic acid hydrochloride, a compound with a similar structure, is given by the InChI code: 1S/C10H17NO2.ClH/c12-9(13)8-6-10(7-11-8)4-2-1-3-5-10;/h8,11H,1-7H2,(H,12,13);1H .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of similar compounds have been reported . For example, the synthesis of halichlorine and pinnaic acid involves N-acylation, cyano hydrolysis, esterification, intramolecular cyclization, and final O-acylation with ethyl chloroformate .Mechanism of Action
Safety and Hazards
The safety information for 2-azaspiro[4.5]decane-3-carboxylic acid hydrochloride, a compound with a similar structure, includes hazard statements H302, H315, H319, and H335 . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray (P261), and wearing protective gloves/protective clothing/eye protection/face protection (P280) .
Future Directions
properties
IUPAC Name |
2-phenylmethoxycarbonyl-2-azaspiro[4.5]decane-3-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23NO4/c20-16(21)15-11-18(9-5-2-6-10-18)13-19(15)17(22)23-12-14-7-3-1-4-8-14/h1,3-4,7-8,15H,2,5-6,9-13H2,(H,20,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RHVPMTKCMATRLB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2(CC1)CC(N(C2)C(=O)OCC3=CC=CC=C3)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23NO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Phenylmethoxycarbonyl-2-azaspiro[4.5]decane-3-carboxylic acid | |
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